4-[4-methyl-5-(1H-pyrazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine

• IUPAC Name: 1-[4-[4-methyl-5-(pyrazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C20H24N6O/c1-24-18(15-26-11-5-10-21-26)22-23-20(24)17-8-12-25(13-9-17)19(27)14-16-6-3-2-4-7-16/h2-7,10-11,17H,8-9,12-15H2,1H3
• InChI Key: UYMUMAQRNPCVTR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)C(=O)CC3=CC=CC=C3)CN4C=CC=N4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

Synthesis of related compounds involves multi-step chemical reactions that can include nucleophilic aromatic substitution, hydrogenation, and iodination as key steps for obtaining desired intermediates and final products. For instance, a robust three-step synthesis reported for a similar compound, 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib, demonstrates the complexity and specificity of reactions involved in synthesizing such molecules (Fussell et al., 2012).

Molecular Structure Analysis

Molecular structure investigations, such as those performed using X-ray crystallography combined with Hirshfeld and DFT calculations, provide detailed insights into the intermolecular interactions, electronic properties, and molecular packing of compounds. For related compounds incorporating pyrazole/piperidine/aniline moieties, dominant interactions like H...H, N...H, and H...C contacts have been identified, showcasing the complexity of molecular interactions (Shawish et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving the compound can include various synthetic steps such as condensation reactions, nucleophilic substitutions, and cyclization processes that highlight the reactivity and functional group transformations of the molecule. The synthesis of similar heterocyclic compounds often utilizes intermediates that undergo specific reactions to introduce or modify functional groups, demonstrating the compound's versatile chemical behavior.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and dipole moment, are crucial for understanding their behavior in different environments. The polarity and solubility at different pH levels can significantly influence the compound's application and stability (Baraldi et al., 2012).